Cas no 2680845-39-8 (benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate)

• Product Name: benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate
• CAS No: 2680845-39-8
• MF: C₁₅H₁₅ClN₂O₂
• MW: 290.744802713394
• CID: 5636108
• PubChem ID: 165921658
• Update Time: 2025-11-05

benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288215
• 2680845-39-8
• benzyl N-[(2-chloropyridin-4-yl)methyl]-N-methylcarbamate
• benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate

• Inchi： 1S/C15H15ClN2O2/c1-18(10-13-7-8-17-14(16)9-13)15(19)20-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
• InChI Key： KILWMWNBTNMBLJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CN(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.0822054g/mol
• Monoisotopic Mass: 290.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate

Benzyl N-(2-Chloropyridin-4-yl)methyl-N-methylcarbamate (CAS No. 2680845-39-8): An Overview

Benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate (CAS No. 2680845-39-8) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has shown promise in various research areas, including drug discovery and chemical synthesis.

The molecular structure of benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate consists of a benzyl group, a chloropyridine moiety, and a carbamate functional group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for further investigation.

In the context of pharmaceutical research, benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its activity in modulating specific biological pathways, which could be leveraged for the treatment of various diseases. For instance, preliminary in vitro assays have demonstrated that this compound exhibits selective binding to certain receptors, suggesting its potential as a targeted therapy.

Moreover, the synthesis of benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate has been optimized using advanced synthetic methods, ensuring high yields and purity. These advancements have facilitated its use in large-scale production processes, making it more accessible for both academic and industrial applications. The synthetic route typically involves the reaction of benzyl alcohol with a chloropyridine derivative in the presence of a suitable catalyst, followed by carbamation with methylamine.

The physicochemical properties of benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate have also been extensively characterized. It is known to be stable under standard laboratory conditions and exhibits good solubility in common organic solvents. These properties make it suitable for use in various chemical reactions and formulations.

In addition to its potential therapeutic applications, benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate has been explored for its utility as an intermediate in the synthesis of other complex molecules. Its versatile reactivity allows it to serve as a building block for constructing more intricate molecular architectures, which can be tailored for specific functions or activities.

The environmental impact of benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate has also been considered in recent studies. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to ensure environmental safety. Researchers have emphasized the importance of green chemistry principles in the synthesis and use of this compound to minimize any potential ecological risks.

In conclusion, benzyl N-(2-chloropyridin-4-yl)methyl-N-methylcarbamate (CAS No. 2680845-39-8) represents a promising compound with diverse applications in the pharmaceutical and chemical industries. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.